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Compound of Interest

Compound Name: Meso-2,5-dibromoadipic acid

Cat. No.: B15350965

For Researchers, Scientists, and Drug Development Professionals

Meso-2,5-dibromoadipic acid is a halogenated dicarboxylic acid with significant potential as a
versatile building block in various scientific domains. Its unique stereochemistry and the
presence of two reactive bromine atoms, in addition to the terminal carboxylic acid
functionalities, open up a wide array of synthetic possibilities. This document provides an in-
depth exploration of potential research avenues for this compound, complete with experimental
considerations, data summaries, and conceptual workflows to guide future investigations in
polymer chemistry, medicinal chemistry, and materials science.

Synthesis and Characterization

The primary route to meso-2,5-dibromoadipic acid involves the bromination of adipic acid.
While various methods exist, a common approach is the Hell-Vollhard-Zelinsky reaction, which
proceeds via an acyl halide intermediate.

Experimental Protocol: Synthesis of meso-2,5-
Dibromoadipic Acid

A typical laboratory-scale synthesis involves the following steps:

o Acyl Halide Formation: Adipic acid is treated with a halogenating agent, such as thionyl
chloride (SOCIz2) or phosphorus tribromide (PBrs), to form the corresponding diacyl halide.
This reaction is typically performed in an inert solvent under reflux.
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e 0-Bromination: Elemental bromine (Br2) is then added portion-wise to the diacyl halide. The
reaction is often catalyzed by a small amount of phosphorus (P) or a phosphorus halide. The
mixture is heated to promote the bromination at the a-positions (carbons 2 and 5).

o Hydrolysis: The resulting 2,5-dibromoadipoyl halide is then carefully hydrolyzed, typically by
adding water or an aqueous acidic solution, to yield the final meso-2,5-dibromoadipic acid
product.

 Purification: The crude product is often a mixture of stereoisomers. The meso form can be
isolated and purified by recrystallization from a suitable solvent, such as water or an ethyl
acetate/hexane mixture.

Physicochemical and Spectroscopic Data

The following table summarizes key quantitative data for meso-2,5-dibromoadipic acid, which
is crucial for its identification and characterization.
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Property Value

Molecular Formula CeHsBr204

Molecular Weight 303.93 g/mol

Melting Point Approximately 190-195 °C (decomposes)

1H NMR (DMSO-ds)

0 (ppm) 4.5 (m, 2H, CHBr)

o (ppm) 2.1 (m, 4H, CH2)

13C NMR (DMSO-ds)

0 (ppm) 172 (C=0)

0 (ppm) 48 (CHBr)

0 (ppm) 30 (CH2)

IR Spectroscopy (KBr)

v (cm~1) ~3000 (O-H) Broad band characteristic of carboxylic acid

v (cm~1) ~1700 (C=0) Strong absorption

v (cm~1) ~600 (C-Br)

Core Research Areas

The bifunctional nature of meso-2,5-dibromoadipic acid, with two carboxylic acids and two
alkyl bromide groups, makes it an attractive starting material for several research fields.

Polymer Chemistry

The compound can be utilized as a specialty monomer to synthesize polymers with enhanced
properties. The bromine atoms can impart flame retardancy and increase the refractive index,
while the carboxylic acid groups allow for condensation polymerization.

o Flame-Retardant Polyesters and Polyamides: Copolymerization of meso-2,5-dibromoadipic
acid with various diols (e.g., ethylene glycol, 1,4-butanediol) or diamines (e.g.,
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hexamethylenediamine) can produce polyesters and polyamides. The incorporated bromine
atoms can act as radical traps upon combustion, thereby reducing flammability. Research in
this area would focus on:

o Synthesizing a series of brominated polymers with varying monomer ratios.

o Characterizing their thermal properties using thermogravimetric analysis (TGA) and
differential scanning calorimetry (DSC).

o Evaluating their flame retardancy using standard tests like UL 94 or Limiting Oxygen Index
(LOI).

High Refractive Index Polymers: The presence of heavy bromine atoms can increase the
refractive index of the resulting polymers, a desirable property for optical applications such
as lenses, coatings, and optical fibers.

Caption: Polymer synthesis workflow using meso-2,5-dibromoadipic acid.

Medicinal Chemistry and Drug Development

The carbon skeleton of adipic acid is found in various natural products and bioactive
molecules. The dibromo-derivative serves as a scaffold for generating novel compounds with
potential therapeutic applications. The bromine atoms act as excellent leaving groups for
nucleophilic substitution, allowing for the introduction of diverse functionalities.

Synthesis of Novel Heterocycles: Intramolecular or intermolecular cyclization reactions can
lead to a variety of heterocyclic structures. For instance, reaction with primary amines could
yield substituted piperidines or other nitrogen-containing heterocycles, which are privileged
scaffolds in drug discovery.

Enzyme Inhibitor Development: Adipic acid itself is known to interact with certain enzymes.
The brominated analog or its derivatives could exhibit enhanced or novel inhibitory activities.
The bromine atoms can form halogen bonds with protein residues or act as reactive handles
to covalently modify an enzyme's active site. Potential targets could include metabolic
enzymes or proteases.
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» Scaffold for Combinatorial Chemistry: The molecule's C2 symmetry and four functionalizable
points (two carboxylic acids, two C-Br bonds) make it an ideal starting point for creating
diverse molecular libraries for high-throughput screening.
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Caption: Synthetic pathways from meso-2,5-dibromoadipic acid in medicinal chemistry.

Materials Science

The ability of dicarboxylic acids to act as linkers in coordination polymers makes meso-2,5-
dibromoadipic acid a candidate for constructing novel Metal-Organic Frameworks (MOFs).

e Functionalized MOFs: The carboxylic acid groups can coordinate with metal ions (e.g., Zn2*,
Cu?+, Zr**) to form the framework structure. The bromine atoms would then be exposed on
the surface of the pores. These functionalized pores could exhibit:

o Selective Gas Sorption: The polarizable bromine atoms could lead to specific interactions
with certain gas molecules, enhancing selectivity in gas separation applications.

o Catalytic Activity: The C-Br bonds can serve as synthetic handles for post-synthetic
modification, allowing for the covalent attachment of catalytic species within the MOF
channels.
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o Sensing Applications: The interaction of analytes with the brominated pore environment
could induce a measurable change in the MOF's optical or electronic properties.
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Caption: Conceptual assembly of a MOF using a dibromo-linker.

Conclusion

Meso-2,5-dibromoadipic acid represents a promising, yet underexplored, chemical entity. Its
synthesis is straightforward, and its structure offers a rich platform for innovation across
multiple scientific disciplines. The research avenues outlined in this guide—from the
development of advanced functional polymers and novel therapeutic agents to the construction
of sophisticated porous materials—provide a solid foundation for future investigations. The
detailed experimental considerations and structured data should empower researchers to
unlock the full potential of this versatile molecule.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15350965?utm_src=pdf-body-img
https://www.benchchem.com/product/b15350965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Potential Research Areas for meso-2,5-Dibromoadipic
Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15350965#potential-research-areas-for-meso-2-5-
dibromoadipic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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